Cas no 2229227-91-0 (2-1-(cyclohexylmethyl)cyclobutylacetic acid)

• Product Name: 2-1-(cyclohexylmethyl)cyclobutylacetic acid
• CAS No: 2229227-91-0
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5968594
• PubChem ID: 165763887
• Update Time: 2025-07-22

2-1-(cyclohexylmethyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(cyclohexylmethyl)cyclobutylacetic acid
• 2-[1-(cyclohexylmethyl)cyclobutyl]acetic acid
• EN300-1794136
• 2229227-91-0

• Inchi： 1S/C13H22O2/c14-12(15)10-13(7-4-8-13)9-11-5-2-1-3-6-11/h11H,1-10H2,(H,14,15)
• InChI Key： GDMVGDISTKGSPF-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(cyclohexylmethyl)cyclobutylacetic acid

Introduction to 2-1-(cyclohexylmethyl)cyclobutylacetic acid (CAS No: 2229227-91-0)

2-1-(cyclohexylmethyl)cyclobutylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229227-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclobutylacetic acid derivatives, characterized by its unique structural motif that combines a cyclobutyl ring with a cyclohexylmethyl substituent. The presence of both cycloalkyl groups imparts distinct physicochemical properties, making it a promising candidate for further exploration in medicinal chemistry and drug development.

The molecular structure of 2-1-(cyclohexylmethyl)cyclobutylacetic acid consists of a cyclobutyl core substituted at the 1-position with a hydroxymethyl group, which is further connected to a cyclohexylmethyl side chain. This structural arrangement contributes to its potential biological activity, as the combination of cycloalkyl rings is often associated with enhanced binding affinity and metabolic stability. Such features are highly valued in the design of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human health and disease. The structural framework of 2-1-(cyclohexylmethyl)cyclobutylacetic acid aligns well with this trend, as it offers a versatile scaffold for chemical modification and derivatization. Researchers have been exploring its potential as a precursor for synthesizing analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The cyclohexylmethyl moiety, in particular, provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets.

One of the most compelling aspects of 2-1-(cyclohexylmethyl)cyclobutylacetic acid is its utility in the synthesis of bioactive molecules. Its structural features make it an attractive building block for constructing more complex scaffolds that can interact with biological macromolecules. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyclobutyl ring enhances solubility and membrane permeability, while the acetic acid moiety facilitates hydrogen bonding interactions, crucial for enzyme-substrate binding.

The synthesis of 2-1-(cyclohexylmethyl)cyclobutylacetic acid presents an interesting challenge due to the complexity of its cyclic structure. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for precise control over stereochemistry, which is essential for biological activity. The development of scalable synthetic routes is crucial for translating laboratory findings into clinical applications.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates like 2-1-(cyclohexylmethyl)cyclobutylacetic acid. By systematically modifying various functional groups within its molecular structure, researchers can fine-tune its biological properties. For example, replacing the hydroxymethyl group with other heteroatom-containing substituents may alter its interaction with target proteins or enzymes. Such modifications are guided by computational modeling and experimental screening to identify lead compounds with high potency and selectivity.

The pharmacological profile of 2-1-(cyclohexylmethyl)cyclobutylacetic acid has been preliminarily assessed through in vitro assays. Initial findings suggest that it exhibits moderate activity against certain enzymes implicated in metabolic disorders and infectious diseases. However, further investigation is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to bridge the gap between discovery and application.

In conclusion,2-1-(cyclohexylmethyl)cyclobutylacetic acid (CAS No: 2229227-91-0) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and safety profiles. As research progresses, this compound is likely to play an increasingly important role in drug discovery programs targeting a wide range of diseases.